Cas no 2172048-69-8 (1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid)

• Product Name: 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid
• CAS No: 2172048-69-8
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6035346
• PubChem ID: 165747097
• Update Time: 2025-10-28

1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1488710
• 2172048-69-8
• 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C25H26N2O5/c28-21(26-25(13-14-25)22(29)30)24(11-5-6-12-24)27-23(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,5-6,11-15H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： LUPBMWISPDNLAZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid

Introduction to 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic Acid (CAS No. 2172048-69-8)

1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid, identified by its CAS number 2172048-69-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes cyclopropane and cyclopentane moieties integrated with an amino acid derivative. The presence of a fluoren-9-yl methoxy carbonyl group further enhances its chemical complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The structural composition of this compound suggests potential applications in the development of bioactive molecules. The cyclopropane ring, known for its unique strain and reactivity, can serve as a key pharmacophoric element in drug design, influencing both the physical properties and biological activity of the molecule. Additionally, the cyclopentane moiety contributes to the steric and electronic environment, which can be finely tuned to modulate interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorene derivatives due to their favorable photophysical properties and potential roles as probes or scaffolds in drug discovery. The fluoren-9-yl methoxy carbonyl group in this compound not only adds to its structural complexity but also opens up possibilities for further functionalization and derivatization, enabling the synthesis of analogues with tailored properties.

The amide and carboxylic acid functionalities present in the molecule are critical for its interactions with biological systems. These groups can participate in hydrogen bonding, salt formation, and other non-covalent interactions, which are essential for binding to proteins and other biomolecules. The cyclopentaneamido moiety, in particular, has been explored in various drug candidates due to its ability to adopt multiple conformations and engage in specific binding interactions.

From a synthetic chemistry perspective, the preparation of 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid represents a challenging yet rewarding endeavor. The synthesis involves multiple steps, including the installation of the cyclopropane ring, the introduction of the amino acid derivative, and the incorporation of the fluorene-based moiety. Each step requires careful optimization to ensure high yield and purity, underscoring the compound's synthetic significance.

Recent advancements in computational chemistry have facilitated the design and optimization of such complex molecules. Molecular modeling studies can predict the binding modes of this compound with potential targets, providing insights into its pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines, allowing for more efficient identification of lead compounds.

The biological activity of 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid is an area of active investigation. Preliminary studies suggest that this compound may exhibit interesting properties relevant to various therapeutic areas. For instance, its structural features could make it a candidate for modulating enzyme activity or interacting with specific receptor pathways. Further experimental validation is necessary to elucidate its exact mechanism of action and therapeutic potential.

In conclusion, 1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopropane-1-carboxylic acid (CAS No. 2172048-69-8) is a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable scaffold for developing novel bioactive compounds. As research in this area progresses, it is expected that more insights will be gained into its synthetic possibilities and biological applications.